N-{(3S*,4R*)-4-(4-methylphenyl)-1-[2-(methylthio)benzyl]-3-pyrrolidinyl}acetamide

• IUPAC Name: N-[(3S,4R)-4-(4-methylphenyl)-1-[(2-methylsulfanylphenyl)methyl]pyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C21H26N2OS/c1-15-8-10-17(11-9-15)19-13-23(14-20(19)22-16(2)24)12-18-6-4-5-7-21(18)25-3/h4-11,19-20H,12-14H2,1-3H3,(H,22,24)/t19-,20+/m0/s1
• InChI Key: SFODCVNEVOEFIX-VQTJNVASSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CN(CC2NC(=O)C)CC3=CC=CC=C3SC
• Isomeric SMILES: CC1=CC=C(C=C1)[C@@H]2CN(C[C@H]2NC(=O)C)CC3=CC=CC=C3SC
• Molecular Formula: C21H26N2OS
• Molecular Weight: 354.5 g/mol

Description

The compound is part of a class of synthetic molecules that are often explored for their potential pharmacological activities, including acting on various receptors in the nervous system. Such compounds are synthesized and evaluated for their biological properties, aiming to discover new therapeutic agents.

Synthesis Analysis

The synthesis of similar compounds typically involves multi-step organic reactions, starting from base chemicals and building up the complex structure through reactions like amide bond formation, arylation, and alkylation. For instance, studies on related structures have explored the synthesis of N-[2-(1-pyrrolidinyl)ethyl]acetamides, highlighting the importance of substituent variation for biological activity (Barlow et al., 1991).

Molecular Structure Analysis

Molecular structure analysis of such compounds often involves computational methods and crystallography to understand the conformation and electronic distribution. These analyses can predict how the molecule interacts with biological targets. For example, the crystal structure and density functional theory (DFT) study of N-phenyl-N-(pyridin-4-yl)acetamide provides insights into the planarity and conformational preferences of the amide linkage, which are crucial for biological activity (Umezono & Okuno, 2015).